![molecular formula C17H20N2O4S B5659151 N-(4-{[benzyl(2-hydroxyethyl)amino]sulfonyl}phenyl)acetamide](/img/structure/B5659151.png)
N-(4-{[benzyl(2-hydroxyethyl)amino]sulfonyl}phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-(4-{[benzyl(2-hydroxyethyl)amino]sulfonyl}phenyl)acetamide involves multi-step chemical reactions, starting from basic sulfonamide or acetamide moieties. For instance, Abbasi et al. (2019) described the synthesis of new sulfonamides having benzodioxane and acetamide moieties by reacting N-2,3-dihydrobenzo[1,4]-dioxin-6-amine with 4-methylbenzenesulfonyl chloride, followed by a reaction with 2-bromo-N-(un/substituted-phenyl)acetamides (Abbasi et al., 2019). These methodologies highlight the intricate steps involved in synthesizing complex sulfonamide derivatives, which can be adapted for the synthesis of N-(4-{[benzyl(2-hydroxyethyl)amino]sulfonyl}phenyl)acetamide.
Molecular Structure Analysis
The molecular structure of compounds like N-(4-{[benzyl(2-hydroxyethyl)amino]sulfonyl}phenyl)acetamide is analyzed using various spectroscopic techniques. Camerman et al. (2005) utilized X-ray crystallography to analyze the crystal structure of related compounds, providing insights into the linear and bent conformation of acetamide moieties (Camerman et al., 2005). Such detailed structural analysis is crucial for understanding the molecular geometry and potential interaction sites of the compound.
Chemical Reactions and Properties
Chemical reactions involving N-(4-{[benzyl(2-hydroxyethyl)amino]sulfonyl}phenyl)acetamide and its derivatives typically focus on their reactivity and interaction with other chemical entities. Studies by Khalid et al. (2014) on N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives revealed their enzyme inhibitory activities, indicating the chemical reactivity and potential application of such compounds (Khalid et al., 2014).
properties
IUPAC Name |
N-[4-[benzyl(2-hydroxyethyl)sulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-14(21)18-16-7-9-17(10-8-16)24(22,23)19(11-12-20)13-15-5-3-2-4-6-15/h2-10,20H,11-13H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POAPLCZFFCNHLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(CCO)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.